Cas no 17178-01-7 (4-chloro-2-methylthiophenol)

• Product Name: 4-chloro-2-methylthiophenol
• CAS No: 17178-01-7
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD00041469
• CID: 865716
• PubChem ID: 519366
• Update Time: 2025-04-24

4-chloro-2-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methylthiophenol
• 4-Chloro-2-methylbenzenethiol
• 4-chloro-2-methyl-benzenethiol

• MDL： MFCD00041469
• Inchi： 1S/C7H7ClS/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
• InChI Key： YIUPEFSJLWXHJR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)S

Computed Properties

• Exact Mass: 157.99581
• Monoisotopic Mass: 157.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 1Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 4-chloro-2-methylthiophenol

4-Chloro-2-methylthiophenol (CAS No. 17178-01-7): Properties, Applications, and Market Insights

4-Chloro-2-methylthiophenol (CAS No. 17178-01-7) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This sulfur-containing aromatic compound, also known as 2-methyl-4-chlorothiophenol, exhibits unique chemical properties that make it valuable in multiple sectors. In this comprehensive guide, we will explore its molecular characteristics, synthesis methods, practical uses, and current market trends.

The molecular formula of 4-chloro-2-methylthiophenol is C₇H₇ClS, with a molecular weight of 158.65 g/mol. Its structure features a thiophenol group (-SH) attached to a benzene ring substituted with chlorine at the 4-position and a methyl group at the 2-position. This specific arrangement contributes to its chemical reactivity and makes it particularly useful as an intermediate in organic synthesis. Researchers often search for "4-chloro-2-methylthiophenol synthesis" or "17178-01-7 chemical properties" when investigating this compound.

One of the most common applications of 4-chloro-2-methylthiophenol is in the pharmaceutical industry, where it serves as a building block for various drug molecules. Its ability to participate in coupling reactions makes it valuable for creating complex molecular architectures. Recent studies have explored its potential in developing new antimicrobial agents and enzyme inhibitors, addressing current global health concerns about antibiotic resistance.

In material science, this compound finds use as a precursor for specialty polymers and functional materials. The presence of both thiol and chloro groups allows for diverse modification possibilities, making 4-chloro-2-methylthiophenol CAS 17178-01-7 particularly interesting for researchers working on advanced materials with specific electronic or mechanical properties. Many material scientists search for "thiophenol derivatives in material applications" or "chloromethyl thiophenol uses" when exploring this field.

The agrochemical sector also utilizes 4-chloro-2-methylthiophenol in the synthesis of certain crop protection agents. Its structural features contribute to the biological activity of resulting compounds, making it valuable in developing new formulations that address modern agricultural challenges. With increasing focus on sustainable farming practices, researchers are particularly interested in "eco-friendly thiophenol derivatives" and "green chemistry approaches to pesticide synthesis".

From a safety perspective, proper handling of 4-chloro-2-methylthiophenol requires standard laboratory precautions. While not classified as highly hazardous, its thiol group can produce characteristic odors, and appropriate ventilation is recommended during use. Many laboratory professionals search for "safe handling of chloromethyl thiophenols" or "17178-01-7 safety data" when working with this material.

The global market for 4-chloro-2-methylthiophenol has shown steady growth, driven by increasing demand from pharmaceutical and specialty chemical sectors. Market analysts note particular interest in Asia-Pacific regions, where chemical manufacturing capabilities continue to expand. Current searches for "4-chloro-2-methylthiophenol market trends 2023" or "suppliers of CAS 17178-01-7" reflect this commercial interest.

Recent scientific literature highlights several innovative applications of 4-chloro-2-methylthiophenol derivatives. Some studies focus on their use in organic electronics, while others explore potential in catalytic systems. These developments answer frequent search queries like "new applications of chloromethyl thiophenols" or "17178-01-7 research breakthroughs" that appear in academic databases.

Quality specifications for 4-chloro-2-methylthiophenol typically include purity assessments (often ≥98%), color specifications, and moisture content. Analytical methods such as GC, HPLC, and NMR are commonly employed for characterization, addressing common quality-related searches like "analysis of 4-chloro-2-methylthiophenol" or "CAS 17178-01-7 purity standards".

Environmental considerations regarding 4-chloro-2-methylthiophenol have led to increased research into its biodegradation pathways and ecological impact. This responds to growing concerns about chemical sustainability and answers search trends for "environmental fate of thiophenol derivatives" or "green chemistry alternatives to 17178-01-7".

Storage recommendations for 4-chloro-2-methylthiophenol generally suggest cool, dry conditions in tightly sealed containers, protected from light. These practical considerations address common operational questions like "proper storage of 2-methyl-4-chlorothiophenol" or "shelf life of CAS 17178-01-7" frequently encountered in industrial settings.

Looking forward, the versatility of 4-chloro-2-methylthiophenol suggests continued relevance across multiple scientific disciplines. Its unique combination of functional groups offers numerous possibilities for molecular design, making it likely to remain an important compound in chemical research and industrial applications for years to come.